Cas no 108194-78-1 (1H-Pyrazole-4-carboxylicacid, 3-amino-1-(2,3-dihydroxypropyl)-)

• Product Name: 1H-Pyrazole-4-carboxylicacid, 3-amino-1-(2,3-dihydroxypropyl)-
• CAS No: 108194-78-1
• MF: C₇H₁₁N₃O₄
• MW: 201.179941415787
• CID: 127849
• PubChem ID: 45089596
• Update Time: 2025-04-18

1H-Pyrazole-4-carboxylicacid, 3-amino-1-(2,3-dihydroxypropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylicacid, 3-amino-1-(2,3-dihydroxypropyl)-
• 1H-Pyrazole-4-carboxylicacid, 3-amino-1-(2,3-dihydroxypropyl)-, (?à)-
• 1H-Pyrazole-4-carboxylicacid,3-amino-1-(2,3-dihydroxypropyl)-(9CI)
• 3-amino-1-(2,3-dihydroxypropyl)pyrazole-4-carboxylic acid
• DTXSID20666501
• 3-Amino-1-(2,3-dihydroxypropyl)-1H-pyrazole-4-carboxylic acid
• 108194-78-1

• Inchi： 1S/C7H11N3O4/c8-6-5(7(13)14)2-10(9-6)1-4(12)3-11/h2,4,11-12H,1,3H2,(H2,8,9)(H,13,14)
• InChI Key： XQIHLOYBGIPZER-UHFFFAOYSA-N
• SMILES： OC(CO)CN1C=C(C(=O)O)C(N)=N1

Computed Properties

• Exact Mass: 201.07503
• Monoisotopic Mass: 201.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122A^2
• XLogP3: -1.4

Experimental Properties

• PSA: 121.6
• LogP: -1.55320